Cas no 81224-03-5 (3H-Thieno[2,3-d]-1,3-diazepine, 3-benzoyl-2,5-dimethyl-)

3H-Thieno[2,3-d]-1,3-diazepine, 3-benzoyl-2,5-dimethyl- structure
81224-03-5 structure
Product name:3H-Thieno[2,3-d]-1,3-diazepine, 3-benzoyl-2,5-dimethyl-
CAS No:81224-03-5
MF:C16H14N2OS
MW:282.360162258148
CID:704300
PubChem ID:13226184

3H-Thieno[2,3-d]-1,3-diazepine, 3-benzoyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Thieno[2,3-d]-1,3-diazepine, 3-benzoyl-2,5-dimethyl-
    • (2,5-dimethylthieno[2,3-d][1,3]diazepin-3-yl)-phenylmethanone
    • DTXSID70530046
    • (2,5-Dimethyl-3H-thieno[2,3-d][1,3]diazepin-3-yl)(phenyl)methanone
    • 81224-03-5
    • Inchi: InChI=1S/C16H14N2OS/c1-11-10-18(16(19)13-6-4-3-5-7-13)12(2)17-15-14(11)8-9-20-15/h3-10H,1-2H3
    • InChI Key: OUSFNKJDRNGTDK-UHFFFAOYSA-N
    • SMILES: CC1=CN(C(=NC2=C1C=CS2)C)C(=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 282.08268425g/mol
  • Monoisotopic Mass: 282.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.9Ų
  • XLogP3: 2.9

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